[2-(2,6-difluorophenyl)-1,3-oxazol-4-yl]-[(3S)-3-ethoxypyrrolidin-1-yl]methanone

• IUPAC Name: [2-(2,6-difluorophenyl)-1,3-oxazol-4-yl]-[(3S)-3-ethoxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C16H16F2N2O3/c1-2-22-10-6-7-20(8-10)16(21)13-9-23-15(19-13)14-11(17)4-3-5-12(14)18/h3-5,9-10H,2,6-8H2,1H3/t10-/m0/s1
• InChI Key: SSZNRXJXMWIBAM-JTQLQIEISA-N
• Canonical SMILES: CCOC1CCN(C1)C(=O)C2=COC(=N2)C3=C(C=CC=C3F)F
• Isomeric SMILES: CCO[C@H]1CCN(C1)C(=O)C2=COC(=N2)C3=C(C=CC=C3F)F
• Molecular Formula: C16H16F2N2O3
• Molecular Weight: 322.31 g/mol

Description

[2-(2,6-difluorophenyl)-1,3-oxazol-4-yl]-[(3S)-3-ethoxypyrrolidin-1-yl]methanone, also known as DFP-EM, is a chemical compound that has been widely studied in the scientific community. This compound belongs to the class of oxazolidinones and has been found to have potential applications in the field of pharmaceuticals.

Mechanism of Action

The mechanism of action of [2-(2,6-difluorophenyl)-1,3-oxazol-4-yl]-[(3S)-3-ethoxypyrrolidin-1-yl]methanone is not fully understood. However, it has been suggested that this compound may inhibit bacterial cell wall synthesis by binding to the penicillin-binding proteins (PBPs). PBPs are enzymes that are involved in the synthesis of bacterial cell walls. By inhibiting PBPs, this compound may prevent the formation of a functional bacterial cell wall, leading to bacterial cell death.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity and is well-tolerated in animal studies. It has been shown to have good bioavailability and is rapidly absorbed after oral administration. This compound has also been found to have a long half-life, allowing for less frequent dosing. In addition, this compound has been shown to have good tissue penetration, allowing it to reach the site of infection.

Advantages and Limitations for Lab Experiments

[2-(2,6-difluorophenyl)-1,3-oxazol-4-yl]-[(3S)-3-ethoxypyrrolidin-1-yl]methanone has several advantages for use in lab experiments. It has potent antimicrobial activity against a wide range of bacteria and fungi, making it a useful tool for studying the mechanisms of bacterial and fungal infections. Additionally, its low toxicity and good bioavailability make it a useful tool for studying the pharmacokinetics and pharmacodynamics of antimicrobial agents. However, this compound has some limitations for lab experiments. Its mechanism of action is not fully understood, which may limit its use in certain studies. Additionally, this compound may not be effective against all bacterial and fungal strains, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of [2-(2,6-difluorophenyl)-1,3-oxazol-4-yl]-[(3S)-3-ethoxypyrrolidin-1-yl]methanone. One potential direction is the further optimization of the synthesis method to improve yields and reduce costs. Another potential direction is the study of the mechanism of action of this compound, which may lead to the development of more potent and selective antimicrobial agents. Additionally, the use of this compound in combination with other antimicrobial agents may be explored to improve efficacy and reduce the development of resistance. Finally, the potential use of this compound in the treatment of inflammatory diseases may be further investigated.

Synthesis Methods

The synthesis of [2-(2,6-difluorophenyl)-1,3-oxazol-4-yl]-[(3S)-3-ethoxypyrrolidin-1-yl]methanone involves the reaction of 2,6-difluorobenzaldehyde with 2-amino-2-oxazoline in the presence of a base to form the intermediate compound. This intermediate compound is then reacted with (S)-3-ethoxypyrrolidine-1-carbonyl chloride to form the final product, this compound. The synthesis of this compound has been optimized to yield high purity and high yield.

Scientific Research Applications

[2-(2,6-difluorophenyl)-1,3-oxazol-4-yl]-[(3S)-3-ethoxypyrrolidin-1-yl]methanone has been extensively studied for its potential applications in the field of pharmaceuticals. It has been found to have potent antimicrobial activity against a wide range of bacteria, including both gram-positive and gram-negative bacteria. This compound has also been found to have antifungal activity against several fungal strains. Additionally, this compound has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.